1-(4-Amino-2-methylphenyl)-3-(3-fluorophenyl)urea

• Molecular Formula: C14H14FN3O
• Molecular Weight: 259.28 g/mol
• IUPAC Name: 1-(4-amino-2-methylphenyl)-3-(3-fluorophenyl)urea
• InChI: InChI=1S/C14H14FN3O/c1-9-7-11(16)5-6-13(9)18-14(19)17-12-4-2-3-10(15)8-12/h2-8H,16H2,1H3,(H2,17,18,19)
• InChI Key: MSMBZWSVPKOYEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N)NC(=O)NC2=CC(=CC=C2)F

Description

1-(4-Amino-2-methylphenyl)-3-(3-fluorophenyl)urea is a useful research compound. Its molecular formula is C14H14FN3O and its molecular weight is 259.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of EXAMPLE 100A (1.28 g, 4.43 mmol) in 12 mL of N,N-dimethylformamide was degassed and hydrogenated under an atmosphere of hydrogen (balloon) in the presence of catalytic amount of 10% Pd on carbon for 24 hours. The mixture was filtered and the filtrate was extracted with ethyl acetate. The organic extract was washed with brine, dried with MgSO4 and concentrated to provide EXAMPLE 100B. MS (ESI(+)) m/e 260 (M+H)+.